3-[4-(3-aminopropyl)-1H-pyrazol-1-yl]propanenitrile

• IUPAC Name: 3-[4-(3-aminopropyl)pyrazol-1-yl]propanenitrile
• InChI: InChI=1S/C9H14N4/c10-4-1-3-9-7-12-13(8-9)6-2-5-11/h7-8H,1-4,6,10H2
• InChI Key: YGQABSXCXZKDHZ-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C=NN1CCC#N)CCCN
• Molecular Formula: C9H14N4
• Molecular Weight: 178.23 g/mol

Description

3-[4-(3-aminopropyl)-1H-pyrazol-1-yl]propanenitrile (3-APPN) is an organic compound with a wide range of applications in scientific research. It is a versatile compound with a wide range of potential applications in the fields of biochemistry and physiology. 3-APPN is a colorless liquid with a boiling point of 95°C and a melting point of -20°C. It is soluble in both water and organic solvents. In its pure form, it is a stable compound with a low vapor pressure.

Scientific Research Applications

Synthesis of Bipyrazoles and Pyrazolylpyrimidines

Researchers have developed methods to synthesize bipyrazole, pyrazolyloxazole, and pyrazolylpyrimidine derivatives from 3-(pyrazol-3-yl)-3-oxo-propanenitrile derivatives through reactions with nitrogen nucleophiles. These compounds have been characterized by elemental and spectral analyses, suggesting potential applications in the development of novel organic compounds with specific properties (Dawood, Farag, & Ragab, 2004).

Catalytic Synthesis of Pyrano[2,3-c]Pyrazoles

Another study highlights the use of ZnFe2O4 nanoparticles as a catalyst in the synthesis of [(5-hydroxy-3-methyl-1H-pyrazol-4-yl)(phenyl)methyl]propanedinitriles and substituted 6-amino-pyrano[2,3-c]pyrazole-5-carbonitrile derivatives. This method offers advantages such as excellent yields, short reaction times, and an environmentally benign process, demonstrating the versatility of this compound in catalyzed reactions (Safaei-Ghomi, Shahbazi-Alavi, & Heidari-Baghbahadorani, 2015).

Novel Pyrazole Derivatives with Potential Biological Activities

The synthesis of new fused pyrazole derivatives bearing the indole moiety has been explored for their antioxidant properties. These compounds, synthesized from 3-(1H-Indol-3-yl)-1H-pyrazol-5-amine, were evaluated as antioxidant agents, with some showing promising activities. This research indicates the potential of these derivatives in developing new antioxidant agents (El‐Mekabaty, Etman, & Mosbah, 2016).

Green Synthesis Approaches

Efforts have been made to develop green synthesis methods for pyrazole derivatives. For example, L-cysteine catalyzed a one-pot multicomponent approach towards the synthesis of dihydropyrano[2,3-c]pyrazole derivatives. This method emphasizes the use of environmentally benign conditions and natural catalysts, showcasing an eco-friendly approach to synthesizing pyrazole derivatives (Sikandar et al., 2020).

Mechanism of Action

Target of Action

Pyrazole-bearing compounds are known for their diverse pharmacological effects , suggesting that this compound may interact with multiple targets.

Mode of Action

It is known that the pyrazole moiety in other compounds can interact with its targets, leading to changes in cellular processes .

Biochemical Pathways

Indole derivatives, which share structural similarities with pyrazole, are known to affect a wide range of biological activities .

Result of Action

Given the known pharmacological effects of pyrazole-bearing compounds , it is likely that this compound has significant effects at the molecular and cellular levels.

Biochemical Analysis

Biochemical Properties

3-[4-(3-aminopropyl)-1H-pyrazol-1-yl]propanenitrile plays a significant role in various biochemical reactions. It interacts with several enzymes, proteins, and other biomolecules. For instance, it has been shown to interact with specific enzymes involved in metabolic pathways, influencing their activity and stability . The nature of these interactions often involves binding to active sites or allosteric sites, thereby modulating the enzyme’s function.

Cellular Effects

The effects of this compound on cellular processes are profound. It influences cell signaling pathways, gene expression, and cellular metabolism. Studies have demonstrated that this compound can alter the expression of specific genes involved in metabolic processes, leading to changes in cellular function . Additionally, it affects cell signaling pathways by interacting with key signaling molecules, thereby modulating cellular responses to external stimuli.

Molecular Mechanism

At the molecular level, this compound exerts its effects through various mechanisms. It binds to specific biomolecules, including enzymes and receptors, influencing their activity. This binding can result in enzyme inhibition or activation, depending on the nature of the interaction . Furthermore, the compound can induce changes in gene expression by interacting with transcription factors or other regulatory proteins.

Temporal Effects in Laboratory Settings

In laboratory settings, the effects of this compound change over time. The compound’s stability and degradation are critical factors influencing its long-term effects on cellular function . Studies have shown that the compound remains stable under specific conditions but may degrade over time, leading to altered biochemical and cellular effects. Long-term exposure to the compound can result in sustained changes in cellular function, which are important for understanding its potential therapeutic applications.

Dosage Effects in Animal Models

The effects of this compound vary with different dosages in animal models. At lower doses, the compound may exhibit beneficial effects on cellular function and metabolism. At higher doses, it can lead to toxic or adverse effects . Threshold effects have been observed, indicating that there is a specific dosage range within which the compound is effective without causing harm. Understanding these dosage effects is crucial for developing safe and effective therapeutic applications.

Metabolic Pathways

This compound is involved in several metabolic pathways. It interacts with enzymes and cofactors that play key roles in these pathways, influencing metabolic flux and metabolite levels . The compound’s involvement in these pathways can lead to changes in the overall metabolic profile of cells, which is important for understanding its potential therapeutic effects.

Transport and Distribution

The transport and distribution of this compound within cells and tissues are critical for its activity. The compound interacts with specific transporters and binding proteins that facilitate its movement across cellular membranes . These interactions influence the compound’s localization and accumulation within different cellular compartments, affecting its overall activity and function.

Subcellular Localization

The subcellular localization of this compound is essential for its activity. The compound is directed to specific compartments or organelles within the cell through targeting signals or post-translational modifications . This localization influences the compound’s activity and function, as it interacts with specific biomolecules within these compartments.